Cas no 1261493-85-9 (5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile)

• Product Name: 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile
• CAS No: 1261493-85-9
• MF: C₁₃H₈F₃N₃
• MW: 263.217932701111
• CID: 4984206
• Update Time: 2025-10-28

5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile

• Inchi： 1S/C13H8F3N3/c14-13(15,16)10-3-1-2-8(4-10)12-5-9(6-17)11(18)7-19-12/h1-5,7H,18H2
• InChI Key： XMSQAZVKPQXCSO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=C(C#N)C(=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 3
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile

Introduction to 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile (CAS No. 1261493-85-9)

5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1261493-85-9, belongs to the class of heterocyclic amides and exhibits a distinct molecular architecture that includes an isonicotinonitrile core substituted with an amino group and a trifluoromethylphenyl moiety. The presence of these functional groups imparts unique electronic and steric characteristics, making it a promising candidate for further exploration in medicinal chemistry.

The isonicotinonitrile moiety is particularly noteworthy, as it is a common scaffold in many bioactive molecules. This structural feature has been extensively studied for its ability to interact with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The trifluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. The combination of these features in 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile suggests a high potential for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high accuracy. Studies have indicated that the 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile scaffold can effectively interact with enzymes such as kinases and cytochrome P450 enzymes, which are key targets in the treatment of cancer, inflammation, and infectious diseases. The amino group provides a site for further derivatization, enabling the creation of analogs with enhanced potency and selectivity.

In addition to its potential as a drug candidate, 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile has shown promise in material science applications. Its unique electronic properties make it suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The trifluoromethyl group contributes to the compound's stability under various conditions, making it a reliable component in such applications.

Current research efforts are focused on synthesizing derivatives of 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile to optimize its pharmacological properties. By modifying the substituents on the aromatic ring or introducing additional functional groups, scientists aim to enhance its bioavailability and reduce potential side effects. Preclinical studies have begun to explore its efficacy in models of chronic diseases, providing preliminary evidence of its therapeutic potential.

The synthesis of 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both research and potential commercial applications.

The growing interest in this compound underscores the importance of continued investment in chemical research and development. Collaborative efforts between academia and industry are necessary to translate laboratory findings into tangible therapeutic solutions. The versatility of 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile makes it a valuable asset in the pharmaceutical toolkit, offering new opportunities for treating a wide range of diseases.

As our understanding of molecular interactions evolves, so too does our ability to design compounds with tailored properties. The case of 5-Amino-2-(3-(trifluoromethyl)phenyl)isonicotinonitrile exemplifies how structural modifications can lead to significant improvements in drug efficacy and safety. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are paving the way for next-generation therapeutics that address unmet medical needs.